Cas no 2138210-20-3 (1H-2-Benzopyran-1-one, 6-fluoro-3,4-dihydro-3-[(methylamino)methyl]-)

• Product Name: 1H-2-Benzopyran-1-one, 6-fluoro-3,4-dihydro-3-[(methylamino)methyl]-
• CAS No: 2138210-20-3
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5259438
• Update Time: 2025-07-09

1H-2-Benzopyran-1-one, 6-fluoro-3,4-dihydro-3-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 6-fluoro-3,4-dihydro-3-[(methylamino)methyl]-

• Inchi： 1S/C11H12FNO2/c1-13-6-9-5-7-4-8(12)2-3-10(7)11(14)15-9/h2-4,9,13H,5-6H2,1H3
• InChI Key： OREMPFZRJDQBMW-UHFFFAOYSA-N
• SMILES： C1(CNC)OC(=O)C2=CC=C(F)C=C2C1

Additional information on 1H-2-Benzopyran-1-one, 6-fluoro-3,4-dihydro-3-[(methylamino)methyl]-

Comprehensive Overview of 1H-2-Benzopyran-1-one, 6-fluoro-3,4-dihydro-3-[(methylamino)methyl]- (CAS No. 2138210-20-3)

The compound 1H-2-Benzopyran-1-one, 6-fluoro-3,4-dihydro-3-[(methylamino)methyl]- (CAS No. 2138210-20-3) is a fluorinated derivative of the benzopyran family, which has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis, and emerging applications of this compound, while addressing common queries and trends in the field.

Chemically, 1H-2-Benzopyran-1-one derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a fluoro group at the 6-position and a methylamino moiety at the 3-position enhances the compound's reactivity and bioavailability, making it a promising candidate for drug development. Researchers have explored its potential as a scaffold for designing novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation.

One of the most frequently searched questions regarding this compound is its synthetic pathway. The synthesis of 6-fluoro-3,4-dihydro-3-[(methylamino)methyl]-1H-2-benzopyran-1-one typically involves multi-step organic reactions, including fluorination, reduction, and amination processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity. These methods align with the growing demand for sustainable and efficient synthetic protocols in modern chemistry.

In the context of current research trends, CAS No. 2138210-20-3 has been investigated for its role in central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier, attributed to its lipophilic nature and hydrogen-bonding capacity, has sparked interest in neurodegenerative disease research. For instance, studies suggest its potential in modulating neurotransmitter systems, which could be relevant for conditions like Alzheimer's and Parkinson's diseases.

Another area of interest is the compound's structure-activity relationship (SAR). Researchers are keen to understand how modifications to the benzopyran core or the methylamino side chain influence its pharmacological profile. Computational modeling and in vitro assays have been instrumental in elucidating these relationships, providing insights for rational drug design. This aligns with the broader trend of using AI-driven drug discovery to accelerate the identification of lead compounds.

From an industrial perspective, the scalability of producing 1H-2-Benzopyran-1-one, 6-fluoro-3,4-dihydro-3-[(methylamino)methyl]- is a critical consideration. Manufacturers are increasingly adopting green chemistry principles to minimize waste and reduce environmental impact. Techniques like flow chemistry and biocatalysis are being explored to optimize the production process, addressing the demand for sustainable pharmaceutical intermediates.

In summary, CAS No. 2138210-20-3 represents a versatile and pharmacologically relevant compound with broad applications in medicinal chemistry. Its unique fluorinated benzopyran structure, combined with its methylamino functionality, offers numerous opportunities for innovation in drug development. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic solutions.